N-(5,6-dimethylthieno[2,3-d]pyrimidin-4-yl)-N-[3-(4-morpholinyl)propyl]amine

• Molecular Formula: C15H22N4OS
• Molecular Weight: 306.4 g/mol
• IUPAC Name: 5,6-dimethyl-N-(3-morpholin-4-ylpropyl)thieno[2,3-d]pyrimidin-4-amine
• InChI: InChI=1S/C15H22N4OS/c1-11-12(2)21-15-13(11)14(17-10-18-15)16-4-3-5-19-6-8-20-9-7-19/h10H,3-9H2,1-2H3,(H,16,17,18)
• InChI Key: JJLZBZQYWNMQDO-UHFFFAOYSA-N
• SMILES: CC1=C(SC2=NC=NC(=C12)NCCCN3CCOCC3)C

Description

N-(5,6-dimethylthieno[2,3-d]pyrimidin-4-yl)-N-[3-(4-morpholinyl)propyl]amine, also known as DMTCP, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. DMTCP is a synthetic molecule that was first synthesized in 2006 and has since been used in various research studies.

Mechanism of Action

The mechanism of action of N-(5,6-dimethylthieno[2,3-d]pyrimidin-4-yl)-N-[3-(4-morpholinyl)propyl]amine involves its ability to modulate the activity of certain neurotransmitters in the brain, including dopamine and serotonin. It has been shown to enhance the release of these neurotransmitters, leading to an increase in their activity.
Biochemical and Physiological Effects:
N-(5,6-dimethylthieno[2,3-d]pyrimidin-4-yl)-N-[3-(4-morpholinyl)propyl]amine has been shown to have various biochemical and physiological effects, including its ability to enhance cognitive function and memory. It has also been shown to have potential anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(5,6-dimethylthieno[2,3-d]pyrimidin-4-yl)-N-[3-(4-morpholinyl)propyl]amine in lab experiments is its ability to selectively target certain neurotransmitters, making it a useful tool for studying the role of these neurotransmitters in various physiological processes. However, one limitation of using N-(5,6-dimethylthieno[2,3-d]pyrimidin-4-yl)-N-[3-(4-morpholinyl)propyl]amine is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on N-(5,6-dimethylthieno[2,3-d]pyrimidin-4-yl)-N-[3-(4-morpholinyl)propyl]amine, including its potential applications in the treatment of various neurological disorders. Further studies are also needed to determine its safety and toxicity profile, as well as its potential use in other areas of scientific research. Additionally, research is needed to identify other compounds that may have similar properties to N-(5,6-dimethylthieno[2,3-d]pyrimidin-4-yl)-N-[3-(4-morpholinyl)propyl]amine, which could lead to the development of new treatments for neurological disorders.

Synthesis Methods

The synthesis of N-(5,6-dimethylthieno[2,3-d]pyrimidin-4-yl)-N-[3-(4-morpholinyl)propyl]amine involves a multi-step process that includes the reaction of 4,5-dimethylthiophene-2-carboxylic acid with thionyl chloride to form 5,6-dimethylthieno[2,3-d]pyrimidin-4-one. This compound is then reacted with 3-(4-morpholinyl)propylamine to form N-(5,6-dimethylthieno[2,3-d]pyrimidin-4-yl)-N-[3-(4-morpholinyl)propyl]amine.

Scientific Research Applications

N-(5,6-dimethylthieno[2,3-d]pyrimidin-4-yl)-N-[3-(4-morpholinyl)propyl]amine has been used in various scientific research studies, including neuroscience, pharmacology, and biochemistry. It has been shown to have potential applications in the treatment of various neurological disorders, including Alzheimer's disease and Parkinson's disease.